3-Chloro-5-hexen-2-one

• CAS No.: 40516-66-3
• Molecular Formula: C6H9ClO
• Molecular Weight: 132.59 g/mol
• IUPAC Name: 3-chlorohex-5-en-2-one
• InChI: InChI=1S/C6H9ClO/c1-3-4-6(7)5(2)8/h3,6H,1,4H2,2H3
• InChI Key: BWOJYRZRUDRDIY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(CC=C)Cl

Description

3-Chloro-5-hexen-2-one (C₆H₉ClO) is an α,β-unsaturated ketone with a chlorine substituent at position 3 and a double bond between carbons 5 and 4. Its molecular weight is approximately 132.5 g/mol, and it is hypothesized to exhibit higher polarity and boiling point compared to non-chlorinated analogs due to the electron-withdrawing effect of chlorine.

Comparison with Similar Compounds

Structural and Physical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Key Substituents
3-Chloro-5-hexen-2-one	C₆H₉ClO	~132.5	Theoretical: >157	Cl at C3; C5=C6 double bond
5-Methyl-3-hexen-2-one	C₇H₁₂O	112.17	157	CH₃ at C5; C3=C4 double bond
5-Hexen-2-one	C₆H₁₀O	98.14	129	No substituents; C5=C6 double bond
3-Ethoxy-5-hexen-2-one	C₈H₁₄O₂	~142.2	Not reported	OCH₂CH₃ at C3; C5=C6 double bond
6-Chlorohexan-2-one	C₆H₁₁ClO	~134.6	Not reported	Cl at C6; saturated ketone

Key Observations :

• Chlorine vs. Methyl Substituents : The chlorine atom in 3-Chloro-5-hexen-2-one increases molecular weight and polarity compared to 5-Methyl-3-hexen-2-one, likely resulting in a higher boiling point (>157°C) .
• Unsaturation Effects : The α,β-unsaturated system in 3-Chloro-5-hexen-2-one and 5-Hexen-2-one introduces conjugation, which may enhance reactivity in Michael additions or Diels-Alder reactions compared to saturated analogs like 6-Chlorohexan-2-one .
• Ethoxy Group Influence : 3-Ethoxy-5-hexen-2-one’s ethoxy substituent (electron-donating) may reduce electrophilicity at the ketone compared to the electron-withdrawing chlorine in 3-Chloro-5-hexen-2-one, altering reaction pathways .